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An In-depth Technical Guide on the Physicochemical Properties of Mayosperse 60

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of the core physicochemical

properties of Mayosperse 60, a cationic polymer widely utilized in various industrial

applications. This document consolidates available data on its molecular weight and charge

density, addresses inconsistencies in reported values, and outlines the standard experimental

methodologies for their determination. The information is intended to support research,

development, and quality control activities involving this polymer.

Chemical Identity
Mayosperse 60 is a trade name for a cationic polymer identified with CAS Numbers 31075-24-

8 and 31512-74-0. The polymer's chemical name is

Poly[oxyethylene(dimethyliminio)ethylene(dimethyliminio)ethylene dichloride].[1][2][3] It is also

known by several other trade names, including WSCP (Water Soluble Cationic Polymer),

Busan® 77, and Bualta.[4][5]

The polymeric nature of Mayosperse 60 is a critical aspect of its function, imparting properties

suitable for applications such as a microbicide, algaecide, and flocculant.[3][6] It is typically

supplied as a liquid concentrate, often around 60% active ingredient in an aqueous solution.[3]
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Molecular Weight
The molecular weight of Mayosperse 60 is subject to variability due to its polymeric nature,

and published data presents inconsistencies. As with most synthetic polymers, Mayosperse 60
consists of a distribution of polymer chains of varying lengths, rather than a single molecular

weight. Therefore, it is characterized by average molecular weight values.

There are conflicting reports on the molecular weight of this polymer. Some sources indicate a

molecular weight of approximately 259.21 g/mol , which corresponds to the repeating monomer

unit with the formula C10H24Cl2N2O.[4] Other sources report higher values, such as 777.656

g/mol or 807.7 g/mol , which likely represent the average molecular weight of specific polymer

grades.[5][7][8][9]

Table 1: Reported Molecular Weight Data for Mayosperse 60 and its Synonyms

Parameter Value Chemical Formula Source(s)

Repeating Unit

Molecular Weight
259.21 g/mol C10H24Cl2N2O [4]

Average Molecular

Weight
777.656 g/mol C30H72N6O3X2.6Cl [5][8][9]

Average Molecular

Weight
807.7 g/mol C32H78Cl6N6O3 [7]

Charge Density
Mayosperse 60 is a cationic polymer, deriving its positive charge from the presence of

quaternary ammonium groups within its backbone.[4] This positive charge is fundamental to its

mechanism of action in many applications, as it facilitates interaction with negatively charged

surfaces of microbes and particles.[4]

While the cationic nature of Mayosperse 60 is well-established, a specific quantitative value for

its charge density (typically expressed in milliequivalents per gram, meq/g) is not consistently

reported in publicly available technical data sheets. The theoretical charge density would be
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dependent on the degree of polymerization and the precise chemical structure of the repeating

unit.

Table 2: Charge-Related Properties of Mayosperse 60

Parameter Description Source(s)

Charge Type Cationic [4]

Functional Group Quaternary Ammonium [4]

pH of 10% Solution 5.0 - 7.0 [1]

Density (20-25°C) 1.12 - 1.17 g/cm³ [1][6]

Experimental Protocols
Determination of Molecular Weight Distribution by Gel
Permeation Chromatography (GPC)
Gel Permeation Chromatography (GPC), also known as Size Exclusion Chromatography

(SEC), is the standard method for determining the molecular weight distribution of polymers.

Methodology:

System Preparation: A GPC system equipped with a pump, injector, a series of columns

packed with porous gel, a detector (typically a refractive index detector), and a data

processing unit is used.

Mobile Phase: An appropriate solvent system is selected. For a water-soluble cationic

polymer like Mayosperse 60, an aqueous buffer is typically used to ensure solubility and

minimize interactions with the column packing material.[1]

Calibration: The system is calibrated using a series of polymer standards of known molecular

weights (e.g., pullulan standards for aqueous GPC). A calibration curve of log(Molecular

Weight) versus elution volume is generated.

Sample Preparation: A dilute solution of Mayosperse 60 is prepared in the mobile phase.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3258882?utm_src=pdf-body
https://www.benchchem.com/product/b3258882
https://www.benchchem.com/product/b3258882
http://www.yancuichem.com/4-7-mayosperse.html
http://www.yancuichem.com/4-7-mayosperse.html
https://www.buckman.com/buckman-featured-products/busan-77/
https://www.benchchem.com/product/b3258882?utm_src=pdf-body
http://www.yancuichem.com/4-7-mayosperse.html
https://www.benchchem.com/product/b3258882?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3258882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis: The sample is injected into the GPC system. As the polymer travels through the

columns, larger molecules elute first, followed by smaller molecules.

Data Analysis: The elution profile is used in conjunction with the calibration curve to calculate

the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the

polydispersity index (PDI = Mw/Mn).
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Caption: Workflow for Molecular Weight Determination by GPC.

Determination of Cationic Charge Density by Titration
The charge density of a cationic polymer can be determined by various titration methods, such

as colloidal titration or conductometric titration.

Methodology (Colloidal Titration):

Reagents: A known concentration of an anionic polymer standard (e.g., potassium polyvinyl

sulfate, PVSK) is used as the titrant. An indicator, such as toluidine blue, which changes

color at the endpoint, is also required.
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Sample Preparation: A precise weight of Mayosperse 60 is dissolved in deionized water to

create a solution of known concentration.

Titration: The Mayosperse 60 solution is placed in a beaker with the indicator. The solution

is then titrated with the PVSK standard solution.

Endpoint Determination: The endpoint is reached when the color of the indicator changes,

signifying that all the cationic charges on the Mayosperse 60 have been neutralized by the

anionic titrant.

Calculation: The charge density (in meq/g) is calculated based on the volume and

concentration of the PVSK titrant used and the initial weight of the Mayosperse 60 sample.
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Caption: Workflow for Charge Density Determination by Titration.
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Synthesis Pathway
Mayosperse 60 is synthesized through a polymerization reaction of 1,2-Ethanediamine,

N,N,N',N'-tetramethyl- with 1,1'-oxybis[2-chloroethane].[4] This reaction forms the polymer

backbone and incorporates the quaternary ammonium groups responsible for the cationic

charge.
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Caption: Synthesis Pathway of Mayosperse 60.

Conclusion
Mayosperse 60 is a cationic polymer with a well-defined chemical identity but variable reported

molecular weights, which is characteristic of a polymeric substance. While its cationic nature is

a key feature, specific charge density values are not readily available in public documentation.

The experimental protocols outlined in this guide provide a framework for the precise

characterization of these properties for specific batches or grades of Mayosperse 60, enabling

better control and understanding in its various applications. For definitive specifications, it is

recommended to consult the technical data sheet from a specific supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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